2-(Benzyloxy)-4-(methoxymethoxy)benzaldehyde
Cat. No. B6320006
M. Wt: 272.29 g/mol
InChI Key: OSEIWTSJGCTBHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07238716B2
Procedure details
A mixture of 2-hydroxy-4-methoxymethoxybenzaldehyde (17.1 g), benzyl bromide (19.33 g), anhydrous potassium carbonate (13.0 g) and N,N-dimethylformamide (200 mL) was stirred at room temperature for 15 hrs. The reaction mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated. The obtained residue was subjected to silica gel column chromatography to give 2-benzyloxy-4-methoxymethoxybenzaldehyde as a colorless oil (25.3 g, 99%) from a fraction eluted with ethyl acetate-hexane (1:4, v/v).
Yield
99%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[C:8]([O:10][CH2:11][O:12][CH3:13])[CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].[CH2:14](Br)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(=O)([O-])[O-].[K+].[K+].CN(C)C=O>O>[CH2:14]([O:1][C:2]1[CH:9]=[C:8]([O:10][CH2:11][O:12][CH3:13])[CH:7]=[CH:6][C:3]=1[CH:4]=[O:5])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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17.1 g
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Type
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reactant
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Smiles
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OC1=C(C=O)C=CC(=C1)OCOC
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Name
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Quantity
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19.33 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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13 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 15 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
15 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=O)C=CC(=C1)OCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25.3 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
